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Compound of Interest

Compound Name: BAR-072

Cat. No.: B15580048

Get Quote

A comprehensive review of the currently available scientific literature reveals no specific

molecule or compound designated as BAR-072. Extensive searches for "BAR-072" did not

yield any information regarding its discovery, chemical synthesis, quantitative biological data, or

associated experimental protocols.

The search results primarily pointed to research on "Bin/Amphiphysin/Rvs (BAR) domain

proteins."[1][2][3] These are a superfamily of proteins involved in sensing and inducing

membrane curvature in various cellular processes, and they are linked to the actin cytoskeleton

and various signaling pathways.[1][2] However, the literature on BAR domain proteins does not

mention a specific small molecule or drug named BAR-072.

One related, but distinct, molecule identified in the search was BAR502.[4] BAR502 is a dual

agonist for the farnesoid X receptor (FXR) and the G protein-coupled bile acid receptor 1

(GPBAR1, also known as TGR5).[4] Research on BAR502 includes its synthesis from a bile

acid analog and its potential therapeutic applications in metabolic diseases like non-alcoholic

steatohepatitis (NASH).[4]

Signaling pathways associated with GPBAR1 activation have been studied, highlighting its role

in regulating cell growth through pathways like the YAP (Yes-associated protein) signaling
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pathway.[5]

It is possible that "BAR-072" is a very recent discovery, an internal compound designation not

yet in the public domain, or a misnomer for a different entity. Without any specific information

on BAR-072, it is not possible to provide the requested in-depth technical guide, including data

tables, experimental protocols, and signaling pathway diagrams.

Further investigation would require a more specific identifier for "BAR-072," such as its

chemical structure, a patent number, or a reference to a specific research institution or

publication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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